Cas no 1969288-59-2 (2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)-)

• Product Name: 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)-
• CAS No: 1969288-59-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5240941
• Update Time: 2025-08-05

2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)-

• Inchi： 1S/C10H14N2O3/c1-12-5-4-11-9(12)8-7(10(13)14)3-2-6-15-8/h4-5,7-8H,2-3,6H2,1H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： ZXIAJBNMKHBFHL-HTQZYQBOSA-N
• SMILES： [C@@H]1(C2N(C)C=CN=2)OCCC[C@H]1C(O)=O

Additional information on 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)-

Comprehensive Overview of 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- (CAS No. 1969288-59-2)

The compound 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- (CAS No. 1969288-59-2) is a chiral derivative of tetrahydro-2H-pyran, featuring a 1-methyl-1H-imidazol-2-yl substituent at the 2-position and a carboxylic acid group at the 3-position. This structurally unique molecule has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential as a building block for biologically active compounds. The stereochemistry, denoted as (2R,3R), plays a critical role in its interactions with biological targets, making it a valuable scaffold for enantioselective synthesis.

In recent years, the demand for chiral intermediates like 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers are particularly interested in its application in the development of small molecule inhibitors and modulators of protein-protein interactions. The presence of both the imidazole and carboxylic acid functional groups allows for diverse chemical modifications, enabling the creation of libraries of analogs for high-throughput screening.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)-?" The synthesis typically involves asymmetric hydrogenation or enzymatic resolution to achieve the desired (2R,3R) configuration. Recent advancements in organocatalysis and biocatalysis have provided more efficient and sustainable pathways, aligning with the growing emphasis on green chemistry in the pharmaceutical sector.

The compound's potential extends beyond pharmaceuticals. In the agrochemical industry, derivatives of 2H-Pyran-3-carboxylic acid have been explored as plant growth regulators and pest control agents. Its structural motifs are also relevant in materials science, where chiral molecules are investigated for their optical properties and applications in liquid crystal displays (LCDs) and organic electronics.

Another trending topic is the role of 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- in catalysis. The imidazole ring is a well-known ligand in transition metal catalysis, and its incorporation into a chiral framework enhances stereocontrol in asymmetric reactions. This has implications for the synthesis of complex natural products and active pharmaceutical ingredients (APIs), where enantiopurity is paramount.

From a regulatory perspective, the compound is not classified as hazardous, making it accessible for research and development. However, proper handling and storage are recommended to maintain its stability, especially given the sensitivity of the carboxylic acid and imidazole functionalities to moisture and temperature fluctuations.

In conclusion, 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methyl-1H-imidazol-2-yl)-, (2R,3R)- (CAS No. 1969288-59-2) represents a versatile and valuable intermediate in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, with ongoing research uncovering new possibilities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.